1-(3-Cyanophenyl)urea

• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• IUPAC Name: (3-cyanophenyl)urea
• InChI: InChI=1S/C8H7N3O/c9-5-6-2-1-3-7(4-6)11-8(10)12/h1-4H,(H3,10,11,12)
• InChI Key: GGBHZADJBWRVDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)N)C#N

Description

1-(3-Cyanophenyl)urea is a useful research compound. Its molecular formula is C8H7N3O and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-cyanophenyl isocyanate (1.0 g, 6.90 mmol) in THF (5 mL), ammonium hydroxide (1.7 mL, 13.8 mmol) was added. The reaction was stirred for 2 h at rt. The solvent was evaporated and the crude residue was redissolved in ethyl acetate. The organic layer was washed with water and brine and dried over sodium sulfate. The solvent was evaporated and the crude residue was purified by flash column chromatography to 41A (0.37 g).